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Compound of Interest

Compound Name: Manganese(2+);sulfide

Cat. No.: B077739 Get Quote

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Manganese(II) sulfide (MnS). The following procedures are designed

for researchers, scientists, and drug development professionals to ensure safe laboratory

operations.

Hazard Summary
Manganese(II) sulfide is a flammable solid that is also sensitive to air and moisture. It is known

to cause irritation to the eyes, skin, and respiratory tract.[1][2] Chronic inhalation of manganese

compounds can lead to a severe central nervous system disorder known as "manganism,"

which presents with psychic and neurological symptoms.[3] Therefore, adherence to strict

safety protocols is mandatory.

Chemical and Physical Properties
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Property Value

CAS Number 18820-29-6

Molecular Formula MnS

Molecular Weight 87.00 g/mol [1]

Appearance Red crystals or pink-green/brown powder[3]

Odor Odorless to a rotten egg smell[3]

Solubility Insoluble in water

Stability
Stable at room temperature in closed

containers, but is air and moisture sensitive[4]

Occupational Exposure Limits for Manganese (as Mn)
Agency Limit Type Value

OSHA PEL (Ceiling) 5 mg/m³[5][6]

ACGIH TLV-TWA (Inhalable) 0.1 mg/m³[6]

ACGIH TLV-TWA (Respirable) 0.02 mg/m³[5][6]

NIOSH REL-TWA 1 mg/m³[5][6]

NIOSH REL-STEL 3 mg/m³[5][6]

IDLH
Immediately Dangerous to Life

or Health
500 mg/m³[5][6]

PEL: Permissible Exposure Limit

TLV-TWA: Threshold Limit Value - Time-Weighted Average

REL-TWA: Recommended Exposure Limit - Time-Weighted Average

STEL: Short-Term Exposure Limit
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Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The type of protective

equipment must be selected based on the concentration and amount of the substance at the

specific workplace.[1]

Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles or

glasses with side-shields

conforming to OSHA's 29 CFR

1910.133 or European

Standard EN166.[1][4]

Protects against dust particles

and eye irritation.

Skin Protection

Appropriate chemical-resistant

gloves (e.g., Nitrile, Neoprene)

and impervious protective

clothing to prevent skin

exposure.[1][5]

Prevents skin contact and

irritation.[1]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits are exceeded

or if dust is generated.[7] Use

a P95 (US) or P1 (EU) particle

respirator for nuisance

exposures.[1]

Protects against inhalation of

irritating dust and prevents

chronic manganese toxicity.

Operational Plan: Safe Handling and Storage
Protocol
1. Engineering Controls:

Always handle Manganese(II) sulfide in a well-ventilated area, preferably within a chemical

fume hood to minimize dust inhalation.[1][2]

Provide appropriate exhaust ventilation at places where dust is formed.[1]
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2. Handling Procedures:

Avoid all personal contact, including inhalation and contact with skin and eyes.[2][8]

Avoid the formation and accumulation of dust.[1][2]

Wash hands and any exposed skin thoroughly after handling and before breaks, eating, or

drinking.[1]

Use non-sparking tools and equipment.[5]

3. Storage Requirements:

Store in a cool, dry, well-ventilated area.[1][2]

Keep the container tightly closed to prevent contact with air and moisture, to which the

material is sensitive.[1]

Store away from incompatible materials such as strong oxidizing agents and acids.[2]

Emergency Response: First Aid and Spill
Management
First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Remove the individual from the exposure area

to fresh air immediately. If breathing is difficult,

administer oxygen. If breathing has stopped,

provide artificial respiration. Seek immediate

medical attention.[4]

Skin Contact

Immediately flush skin with plenty of soap and

water for at least 15 minutes while removing all

contaminated clothing and shoes. Seek medical

attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[1]

Ingestion

Do not induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of water or

milk. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill Management Protocol
In the event of a spill, follow this workflow to ensure safety and proper cleanup.
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Phase 1: Assess & Prepare

Phase 2: Contain & Clean

Phase 3: Decontaminate & Dispose

Spill Detected

Assess Spill
(Size & Location)

Don Required PPE
(Respirator, Goggles, Gloves, Lab Coat)

Ensure Adequate Ventilation
Evacuate Non-Essential Personnel

Clean Up Spill
- Avoid creating dust

- Use a scoop or HEPA-filtered vacuum

Place Spilled Material in a
Labeled, Sealed Container for Disposal

Decontaminate Spill Area
with Soap and Water

Dispose of Waste
(Following Local, State, & Federal Regulations)

Spill Managed

Click to download full resolution via product page

Caption: Workflow for Managing a Manganese(II) Sulfide Spill.
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Step-by-Step Spill Cleanup:

Evacuate and Ventilate: Evacuate non-essential personnel from the spill area and ensure the

area is well-ventilated.[1]

Wear PPE: Before approaching the spill, don all required personal protective equipment as

outlined above.[1]

Clean Up: Clean up spills immediately. Carefully sweep up or vacuum the material, avoiding

any actions that could generate dust.[1][2]

Containerize: Place the collected material into a suitable, clean, dry, and closed container for

disposal.[1] Ensure the container is properly labeled.

Decontaminate: Wash the spill site after the material has been completely picked up.[9]

Disposal: Dispose of the waste according to institutional and governmental regulations.

Disposal Plan
All waste containing Manganese(II) sulfide must be treated as hazardous waste.

Collection: Dispose of unused product and contaminated materials (e.g., gloves, cleaning

materials) in a designated, sealed, and properly labeled hazardous waste container.[1][9]

Disposal Method: Do not allow the product to enter drains or waterways.[1][2] The waste

must be disposed of by a licensed disposal company in a manner consistent with all federal,

state, and local regulations.[1][2] One approved method is to dissolve or mix the material

with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner

and scrubber.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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